Cas no 1861083-83-1 (1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester)

• Product Name: 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester
• CAS No: 1861083-83-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5890076
• PubChem ID: 131059132
• Update Time: 2025-10-28

1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester
• EN300-700029
• 1861083-83-1
• methyl 1-oxadispiro[2.0.3^{4}.3^{3}]decane-2-carboxylate

• Inchi： 1S/C11H16O3/c1-13-9(12)8-11(14-8)7-3-6-10(11)4-2-5-10/h8H,2-7H2,1H3
• InChI Key： PYNRBWWLTWWRNO-UHFFFAOYSA-N
• SMILES： O1C2(CCCC32CCC3)C1C(OC)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 275.2±15.0 °C(Predicted)

Additional information on 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester

Chemical Profile of 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester (CAS No. 1861083-83-1)

1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1861083-83-1, is a structurally complex organic compound belonging to the spirocyclic family. This molecule features an intricate oxadispiro framework, consisting of two interconnected rings—a tetrahydropyran ring and a cyclopentane ring—linked by an oxygen atom at the spiro carbon. The presence of a carboxylic acid methyl ester group at the second carbon of the tetrahydropyran ring further enhances its molecular functionality, making it a versatile scaffold for pharmaceutical and chemical applications.

The synthesis and characterization of 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester have garnered significant attention in recent years due to its unique structural motifs and potential biological activities. The spirocyclic core is known to impart rigidity and conformational stability to molecules, which is highly desirable in drug design for improving metabolic stability and binding affinity to biological targets. Additionally, the oxadispiro scaffold has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and oncology.

Recent advancements in medicinal chemistry have highlighted the utility of spirooxindole derivatives, which share structural similarities with 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester. Studies have demonstrated that these compounds can modulate enzyme activity and receptor interactions, leading to promising pharmacological effects. For instance, derivatives of this class have been investigated for their potential role in inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The carboxylic acid methyl ester functionality further allows for modifications such as amide bond formation or further esterification, enabling the development of libraries of analogs with tailored properties.

The chemical properties of 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester make it an attractive intermediate in synthetic chemistry. Its oxadispiro core can serve as a building block for more complex molecules through functional group transformations such as hydrolysis or reduction of the ester group to yield a free carboxylic acid or an alcohol, respectively. These transformations open up avenues for exploring new derivatives with enhanced solubility or bioavailability.

In the context of drug discovery, the structural complexity of 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester presents both challenges and opportunities. While the rigid spirocyclic framework promotes target binding specificity, it also necessitates careful optimization to ensure favorable pharmacokinetic profiles. Computational modeling and high-throughput screening have been employed to identify lead compounds derived from this scaffold, leveraging virtual screening techniques to predict binding affinities and selectivity.

One notable application of 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester is in the development of novel ligands for G-protein coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes and are targeted by a significant proportion of marketed drugs. The unique spatial arrangement of atoms in spirooxadispiro compounds can mimic natural ligands or interact with specific pockets within GPCRs, leading to potent and selective receptor modulation.

Furthermore, the oxadispiro motif has been explored in the design of kinase inhibitors, which are critical targets in oncology research due to their role in cell signaling pathways associated with cancer progression. By incorporating 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester into kinase inhibitor scaffolds, researchers aim to enhance binding affinity while minimizing off-target effects through structural optimization.

The versatility of 1-Oxadispiro[2.0.3.3]decane-2-carboxylic acid, methyl ester also extends to materials science applications beyond pharmaceuticals. Its rigid framework can be exploited in the design of polymers with enhanced thermal stability or mechanical strength, making it a candidate for advanced material formulations.

In conclusion,1-Oxadispiro[2 0 33 decane - 22 carbox y l ic ac id , m ethyl est er (CAS No .18610838 31 ) represents a structurally fascinating compound with broad potential applications . Its unique oxadis pi ro framework , coupled wi th functionali ty provi ded by th e car box y l ic ac id me thy l est er gro up , makes i t a valu able scaff old f or pharma ceutical derivati ves . Ongoing research continues to uncover new therapeutic possibilities and synthetic strategies for this intriguing molecule , highlighting its significance in both academic and industrial settings . p >